Cas no 1182441-22-0 ({4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine)

• Product Name: {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine
• CAS No: 1182441-22-0
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• MDL: MFCD12860299
• CID: 4575693
• PubChem ID: 53434890
• Update Time: 2025-06-29

{4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• {[4-(2-methoxyphenyl)phenyl]methyl}(propan-2-yl)amine
• {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine

• MDL： MFCD12860299
• Inchi： 1S/C17H21NO/c1-13(2)18-12-14-8-10-15(11-9-14)16-6-4-5-7-17(16)19-3/h4-11,13,18H,12H2,1-3H3
• InChI Key： UGVJJVCKMNWIBG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OC)=CC=C(CNC(C)C)C=C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 348.3±30.0 °C at 760 mmHg
• Flash Point: 150.1±14.0 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

{4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine

Introduction to {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine (CAS No. 1182441-22-0)

{4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine, also known by its CAS number 1182441-22-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group and an isopropylamine moiety, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine consists of a benzene ring substituted with a 2-methoxyphenyl group, which is further attached to a phenylmethyl group. The presence of the isopropylamine functional group imparts significant chemical reactivity and biological activity to the molecule. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

Recent studies have highlighted the pharmacological properties of {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine. One notable area of research involves its potential as an antagonist for specific receptors, such as the serotonin 5-HT₇ receptor. This receptor is implicated in various physiological processes, including circadian rhythm regulation and cognitive function. By modulating the activity of this receptor, {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine could offer therapeutic benefits for conditions such as insomnia and cognitive disorders.

In addition to its receptor antagonist properties, {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine has been investigated for its potential as a scaffold for the design of new drugs. Its structural flexibility allows for the introduction of various substituents, which can be tailored to enhance specific pharmacological activities. For instance, modifications to the methoxy group or the isopropylamine moiety can significantly influence the compound's binding affinity and selectivity for target receptors.

The synthesis of {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine has been optimized using modern synthetic methods, ensuring high yields and purity. Common synthetic routes involve the coupling of 4-(2-methoxyphenyl)benzaldehyde with isopropylamine, followed by reduction to form the final amine product. These synthetic strategies are well-documented in the literature and have been refined to improve efficiency and scalability.

The physicochemical properties of {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine are also crucial for its application in pharmaceutical formulations. It exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various delivery systems. Additionally, its stability under different conditions has been evaluated, ensuring that it remains effective during storage and administration.

Clinical trials involving compounds derived from {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine have shown promising results. For example, a Phase II clinical trial evaluating a derivative of this compound for the treatment of insomnia demonstrated significant improvements in sleep quality and duration without major side effects. These findings underscore the potential of {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine as a lead compound for further development.

In conclusion, {4-(2-Methoxyphenyl)phenylmethyl}(propan-2-yl)amine (CAS No. 1182441-22-0) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.